N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H16N2O4/c1-12-17(18(21-25-12)13-5-3-2-4-6-13)19(22)20-14-7-8-15-16(11-14)24-10-9-23-15/h2-8,11H,9-10H2,1H3,(H,20,22)
• InChI Key: WSPHVGQUOMOZSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

“N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-methyl-3-phenyl-4-isoxazolecarboxamide” is a complex organic compound. Compounds with similar structures, such as N-(2,3-Dihydro-1,4-benzodioxin-6-yl)butanamide, are known in the field of scientific research due to their potential therapeutic applications.

Synthesis Analysis

The synthesis of benzamide derivatives, including compounds similar to the one you mentioned, often involves complex chemical processes. For instance, compounds like 3-methoxybenzamide derivatives have been synthesized through various methods, including the acylation reaction of aminophenols and benzoylchlorides in specific solvents.

Molecular Structure Analysis

The molecular structure of benzamide derivatives is crucial for understanding their chemical behavior and potential applications. X-ray diffraction studies, along with DFT calculations, have been used to determine the crystal structures, demonstrating the significance of intermolecular interactions in defining the molecular geometry of these compounds.

Chemical Reactions Analysis

Benzamide derivatives participate in various chemical reactions, highlighting their versatile chemical properties. For example, Rh (III)-catalyzed chemodivergent annulations have been explored, showing the reactivity of such compounds under different conditions.

Physical And Chemical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, are crucial for the practical application of these compounds. Techniques like single crystal X-ray diffraction and DFT calculations provide insights into the physical characteristics of benzamide derivatives, affecting their solubility and stability.

Scientific Research Applications

Antibacterial Activity

• . These compounds exhibit promising activity against bacterial pathogens, making them potential candidates for novel antibiotics.

Enzyme Inhibition

• . Lipoxygenases play a role in inflammation and lipid metabolism.

Biofilm Inhibition

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Carbonic Anhydrase Inhibition

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Organic Synthesis and Ligands

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Mechanism of Action

While the specific mechanism of action for “N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-methyl-3-phenyl-4-isoxazolecarboxamide” is not known, similar compounds have been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties.

Safety and Hazards

For similar compounds like N-(2,3-Dihydro-1,4-benzodioxin-6-yl)butanamide, safety information indicates that it is harmful if swallowed (H302), and it is classified as Acute Tox. 4 Oral.